Cas no 924867-88-9 (Methyl 2-bromo-5-sulfamoylbenzoate)

• Product Name: Methyl 2-bromo-5-sulfamoylbenzoate
• CAS No: 924867-88-9
• MF: C₈H₈BrNO₄S
• MW: 294.122420310974
• MDL: MFCD11057846
• CID: 1056342
• PubChem ID: 43828340
• Update Time: 2025-10-24

Methyl 2-bromo-5-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-sulfamoylbenzoate
• AS-61922
• ZLB86788
• FT-0733219
• CS-0061814
• SY008681
• F20206
• A860069
• 924867-88-9
• MFCD11057846
• DTXSID801273931
• SCHEMBL16790372
• Methyl 5-(aminosulfonyl)-2-bromobenzoate
• F2126-0051
• GS1169
• AKOS002670983
• EN300-247739
• methyl2-bromo-5-sulfamoylbenzoate
• DB-079308

• MDL： MFCD11057846
• Inchi： 1S/C8H8BrNO4S/c1-14-8(11)6-4-5(15(10,12)13)2-3-7(6)9/h2-4H,1H3,(H2,10,12,13)
• InChI Key： IQWBSPAOUYKERV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)OC)S(N)(=O)=O

Computed Properties

• Exact Mass: 292.93600
• Monoisotopic Mass: 292.93574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.84000
• LogP: 2.66420

Additional information on Methyl 2-bromo-5-sulfamoylbenzoate

Recent Advances in the Application of Methyl 2-bromo-5-sulfamoylbenzoate (CAS: 924867-88-9) in Chemical Biology and Pharmaceutical Research

Methyl 2-bromo-5-sulfamoylbenzoate (CAS: 924867-88-9) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of sulfonamide-based therapeutics. Recent studies have highlighted its versatility in medicinal chemistry, with applications ranging from enzyme inhibition to targeted drug delivery systems. This research briefing provides an updated overview of the latest scientific findings and technological advancements involving this compound, focusing on its structural characteristics, synthetic utility, and pharmacological potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of carbonic anhydrase inhibitors. Researchers utilized Methyl 2-bromo-5-sulfamoylbenzoate to develop a series of benzenesulfonamide derivatives showing nanomolar affinity for CA IX, an isoform overexpressed in hypoxic tumors. The bromo substituent at the 2-position was found to be crucial for subsequent cross-coupling reactions, enabling diverse structural modifications while maintaining the essential sulfamoyl pharmacophore.

In parallel developments, pharmaceutical companies have incorporated this intermediate into their drug discovery pipelines. Patent applications from 2022-2023 reveal its use in creating next-generation antibacterial agents targeting Gram-negative pathogens. The sulfamoyl moiety, when properly functionalized, demonstrates enhanced membrane permeability while maintaining target specificity against bacterial dihydropteroate synthase (DHPS). These findings suggest that derivatives of Methyl 2-bromo-5-sulfamoylbenzoate may address growing concerns about antibiotic resistance.

Recent synthetic methodology improvements have significantly enhanced the accessibility of this compound. A 2024 publication in Organic Process Research & Development described an optimized large-scale preparation route with improved yield (82%) and purity (>99.5%). The new protocol employs continuous flow chemistry, reducing hazardous waste generation while maintaining the compound's critical chiral purity - a crucial factor for pharmaceutical applications where enantiomeric purity directly impacts biological activity.

The compound's potential extends beyond small molecule therapeutics. Cutting-edge research in chemical biology has utilized Methyl 2-bromo-5-sulfamoylbenzoate as a building block for PROTAC (Proteolysis Targeting Chimera) development. Its dual functionality allows simultaneous incorporation of target-binding and E3 ligase-recruiting moieties, as demonstrated in recent work targeting estrogen receptor degradation for breast cancer therapy. These bifunctional molecules show promise in overcoming resistance to conventional hormone therapies.

Analytical characterization techniques for this intermediate have also advanced. Recent applications of high-resolution mass spectrometry (HRMS) coupled with ion mobility separation have enabled more precise quality control, particularly important for regulatory compliance in pharmaceutical manufacturing. These technological improvements support the compound's growing role in GMP-compliant synthesis of clinical candidates.

Looking forward, research directions indicate expanding applications in radiopharmaceuticals, where the bromine atom offers potential for radiohalogenation. Preliminary studies suggest that 76Br or 77Br-labeled derivatives could serve as PET tracers for imaging sulfonamide target engagement in vivo. This dual diagnostic-therapeutic (theranostic) approach represents an exciting frontier in personalized medicine applications of Methyl 2-bromo-5-sulfamoylbenzoate derivatives.